tert-Butyl 4-(2-(thiophen-3-yl)acetamido)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2-thiophen-3-ylacetyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O3S/c1-16(2,3)21-15(20)18-7-4-13(5-8-18)17-14(19)10-12-6-9-22-11-12/h6,9,11,13H,4-5,7-8,10H2,1-3H3,(H,17,19)
• InChI Key: ORHJBEVNJHBUAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)CC2=CSC=C2
• Molecular Formula: C16H24N2O3S
• DSSTOX Substance ID: DTXSID901127694
• Molecular Weight: 324.4 g/mol
• CAS RN: 1420894-90-1

Description

Tert-butyl 4-(2-(thiophen-3-yl)acetamido)piperidine-1-carboxylate is a small organic molecule. Its chemical formula is C₁₆H₂₁N₃O₃S . Structurally, it belongs to the class of piperidinecarboxylic acids , which contain a piperidine ring with a carboxylic acid group attached . The compound is experimental and has not been widely studied.

Molecular Structure Analysis

The molecular structure of tert-butyl 4-(2-(thiophen-3-yl)acetamido)piperidine-1-carboxylate consists of a piperidine ring with a carboxylate group attached to one of its carbons. The thiophene moiety is connected to the piperidine ring via an acetamido group. The tert-butyl group provides steric hindrance and stability .

Scientific Research Applications

Synthesis and Structural Characterization

• Synthetic Approaches: Research efforts have been directed towards the synthesis of tert-butyl piperidine-1-carboxylate derivatives as key intermediates in the development of biologically active compounds, such as crizotinib, highlighting their utility in medicinal chemistry. The synthesis of these compounds involves multi-step procedures with the aim of achieving high yields and confirming their structures through spectral methods such as MS and 1H NMR (Kong et al., 2016).
• Structural Analysis: X-ray diffraction studies have been employed to elucidate the crystal structures of tert-butyl piperidine-1-carboxylate derivatives, providing insight into their molecular packing and confirming their configurations (Didierjean et al., 2004).

Potential Therapeutic Applications

• Drug Development: These compounds serve as crucial intermediates in the synthesis of small molecule anticancer drugs and other therapeutic agents. The versatility of tert-butyl piperidine-1-carboxylate derivatives in drug synthesis underscores their importance in developing treatments for various diseases, including cancer and neurological disorders (Zhang et al., 2018).
• Biological Evaluation: Some derivatives have been synthesized and evaluated for their in vitro antibacterial and anthelmintic activity, demonstrating the potential of tert-butyl piperidine-1-carboxylate derivatives in contributing to the discovery of new therapeutic agents with moderate to significant biological activities (Sanjeevarayappa et al., 2015).